Cas no 1497887-91-8 (3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one)

3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one structure
1497887-91-8 structure
Product Name:3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one
CAS No:1497887-91-8
MF:C9H11N5O
MW:205.216540575027
CID:5956565
PubChem ID:65602997
Update Time:2025-07-17

3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-
    • 3-Amino-1-((1-methyl-1h-1,2,4-triazol-5-yl)methyl)pyridin-2(1h)-one
    • 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one
    • 3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
    • EN300-1108561
    • CS-0348633
    • 1497887-91-8
    • AKOS014941640
    • Inchi: 1S/C9H11N5O/c1-13-8(11-6-12-13)5-14-4-2-3-7(10)9(14)15/h2-4,6H,5,10H2,1H3
    • InChI Key: HKPNCIKTWRVUPZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2N(C)N=CN=2)C=CC=C1N

Computed Properties

  • Exact Mass: 205.09635999g/mol
  • Monoisotopic Mass: 205.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 499.2±55.0 °C(Predicted)
  • pka: 3.59±0.20(Predicted)

3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1108561-0.05g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1108561-0.1g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1108561-0.25g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1108561-0.5g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1108561-1.0g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8
1g
$1414.0 2023-06-10
Enamine
EN300-1108561-2.5g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1108561-5.0g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8
5g
$4102.0 2023-06-10
Enamine
EN300-1108561-10.0g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8
10g
$6082.0 2023-06-10
Enamine
EN300-1108561-1g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1108561-5g
3-amino-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1,2-dihydropyridin-2-one
1497887-91-8 95%
5g
$3065.0 2023-10-27

Additional information on 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1497887-91-8)

3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1497887-91-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridine class, which is well-known for its role in the development of cardiovascular drugs and other therapeutic agents. The presence of a triazole moiety and an amino group further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery.

The structural framework of 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one incorporates a dihydropyridine core, which is characterized by a five-membered ring containing two nitrogen atoms. This core structure is known to exhibit a range of biological activities, including calcium channel modulation and vasodilation properties. The addition of a methyl group at the 1-position and a triazole substituent at the 5-position introduces additional functional diversity, which can be exploited for modulating specific biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The triazole ring is particularly interesting due to its ability to form stable complexes with biological targets and its role as a bioisostere for other heterocyclic systems. In particular, the methyl-substituted triazole moiety in this compound may contribute to enhanced binding affinity and selectivity towards certain enzymes or receptors.

One of the most compelling aspects of 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one is its potential application in the treatment of inflammatory and immunological disorders. Studies have shown that compounds containing both an amino group and a triazole ring can exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The dihydropyridine core may further contribute to these effects by modulating intracellular signaling pathways involved in inflammation.

Moreover, the compound's structural features make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. The presence of both polar (amino group) and non-polar (methyl group) functionalities can enhance solubility and membrane permeability, which are critical factors for drug bioavailability. Additionally, the rigid nature of the dihydropyridine ring can improve binding stability to biological targets.

In vitro studies have begun to explore the pharmacological profile of 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one, revealing promising results in several key assays. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. The triazole moiety appears to play a crucial role in disrupting aberrant signaling pathways by binding to specific kinase domains. This finding aligns with recent research indicating that triazole-containing compounds are effective at modulating enzymatic activity in various disease contexts.

Another area of interest is the potential antimicrobial applications of this compound. The combination of an amino group and a triazole ring has been shown to enhance antimicrobial efficacy by interfering with bacterial cell wall synthesis or DNA replication. Given the growing concern over antibiotic resistance, compounds like 3-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1,2-dihydropyridin-2-one could offer novel strategies for combating resistant bacterial strains.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in assembling the dihydropyridine core and incorporating the triazole substituent. Additionally, computational chemistry has played a vital role in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

Future research directions for 3-amino-1-(1-methyl-H-pyrrolidine)-methylidene]-2-pyrrolidone, as it may be referred to in some contexts, should focus on elucidating its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for designing derivatives with enhanced potency and selectivity. Furthermore, preclinical studies are necessary to assess its safety profile and pharmacokinetic behavior before moving into human trials.

The integration of computational modeling with experimental data will be essential in guiding these efforts. Machine learning algorithms can predict binding affinities and identify potential drug candidates more efficiently than traditional methods. By leveraging these technologies, researchers can accelerate the discovery process and bring new therapeutic agents to market faster.

In conclusion,3-amino-l-(l-methyl-lH-l , 24 -triazol -5 -yl)methyll -l , 24 -dih ydrop y ridin -22 one (CAS No . 1497887 -91 -8 ) represents a promising scaffold for developing novel pharmaceuticals with applications ranging from cardiovascular diseases to cancer and antimicrobial infections . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , position it as a valuable candidate for further exploration . As research continues , this compound has the potential to contribute significantly to addressing unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.